Cas no 1177290-97-9 (3-methoxy-1-[1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)ethyl]pyrazol-4-amine)

• Product Name: 3-methoxy-1-[1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)ethyl]pyrazol-4-amine
• CAS No: 1177290-97-9
• MF: C₁₃H₂₀N₆O
• MW: 276.337501525879
• CID: 5176926
• Update Time: 2025-07-18

3-methoxy-1-[1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)ethyl]pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-1-(1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)ethyl)-1H-pyrazol-4-amine
• 3-methoxy-1-[1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)ethyl]-1H-pyrazol-4-amine
• STK510358
• 3-methoxy-1-(1-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}ethyl)-1H-pyrazol-4-amine
• 3-methoxy-1-[1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)ethyl]pyrazol-4-amine

• Inchi： 1S/C13H20N6O/c1-9(19-8-10(14)13(17-19)20-2)12-16-15-11-6-4-3-5-7-18(11)12/h8-9H,3-7,14H2,1-2H3
• InChI Key： FJCGDHXGWLEZIT-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CN(C(C)C2=NN=C3CCCCCN32)N=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 330
• XLogP3: 0.5
• Topological Polar Surface Area: 83.8

Additional information on 3-methoxy-1-[1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)ethyl]pyrazol-4-amine

Introduction to 3-methoxy-1-[1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)ethyl]pyrazol-4-amine (CAS No. 1177290-97-9)

3-methoxy-1-[1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)ethyl]pyrazol-4-amine, also known by its CAS number 1177290-97-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazolamines and is characterized by its unique structural features, including a triazoloazepine moiety and a methoxy-substituted pyrazole ring. The combination of these functional groups imparts distinct chemical and biological properties that make it a promising candidate for various therapeutic applications.

The development and study of 3-methoxy-1-[1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)ethyl]pyrazol-4-amine have been driven by its potential as a modulator of specific biological targets. Recent research has focused on its interactions with receptors and enzymes involved in neurological disorders, inflammation, and cancer. The compound's ability to selectively bind to these targets with high affinity and specificity has opened new avenues for drug discovery and development.

In the context of neurological disorders, 3-methoxy-1-[1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)ethyl]pyrazol-4-amine has shown promising results in preclinical studies. It has been found to exhibit potent neuroprotective effects by modulating the activity of key neurotransmitter systems. For instance, it has been reported to enhance the release of serotonin and dopamine in animal models of depression and anxiety. These findings suggest that the compound may have therapeutic potential in treating mood disorders and cognitive impairments.

Beyond its neuroprotective properties, 3-methoxy-1-[1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)ethyl]pyrazol-4-amine has also demonstrated anti-inflammatory effects. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This anti-inflammatory activity is particularly relevant in the context of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate immune responses without causing significant side effects makes it an attractive candidate for further investigation.

In the realm of oncology, 3-methoxy-1-[1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)ethyl]pyrazol-4-amine has shown promise as an antiproliferative agent. Preclinical studies have demonstrated its ability to inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. Mechanistic studies have revealed that the compound targets multiple signaling pathways involved in cell survival and proliferation. For example, it has been shown to downregulate the expression of oncogenic proteins such as Bcl-xL and Mcl-1 while upregulating pro-apoptotic proteins like Bax and Bak.

The pharmacokinetic profile of 3-methoxy-1-[1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)ethyl]pyrazol-4-amine is another important aspect that has been extensively studied. Research has shown that the compound exhibits favorable absorption properties following oral administration and demonstrates good bioavailability. Additionally, it has a relatively long half-life in vivo, which may facilitate once-daily dosing regimens in clinical settings. The compound's low toxicity profile further enhances its potential as a therapeutic agent.

To further validate its therapeutic potential, 3-methoxy-1-[1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4， 3-a]azepin - 3 - yl) ethyl ] pyrazol - 4 - amine has undergone several phases of clinical trials. Early-phase trials have primarily focused on assessing its safety and tolerability in healthy volunteers and patients with various conditions. The results from these trials have been encouraging, with no significant adverse events reported at clinically relevant doses. Ongoing phase II trials are currently evaluating its efficacy in specific patient populations.

In conclusion, 3-methoxy - 1 - [ 1 - ( 6 , 7 , 8 , 9 - tetrahydro - 5 H - [ 1 , 2 , 4 ] triazolo [ 4 , 3 - a ] azepin - 3 - yl ) ethyl ] pyrazol - 4 - amine (CAS No. 1177290 - 97 - 9 ) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. Continued research and clinical trials will be essential to fully elucidate its mechanisms of action and optimize its use as a therapeutic agent.